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Abstract

Avermectins, a group of 16-membered macrocyclic lactones derived from the soil
actinomycete Streptomyces avermitilis, represent a cornerstone of modern parasitic control in
veterinary medicine, agriculture, and human health.[1][2] Discovered in the late 1970s, this
class of compounds exhibits potent, broad-spectrum activity against a wide range of
nematodes (roundworms) and arthropods (insects and arachnids).[1][3][4] This technical guide
provides an in-depth review of the anthelmintic and insecticidal properties of Avermectins,
focusing on their mechanism of action, efficacy, and the experimental protocols used to
evaluate their activity.

Mechanism of Action: Targeting Glutamate-Gated
Chloride Channels

The primary mode of action of Avermectins is the potentiation and/or direct activation of
glutamate-gated chloride channels (GIuCls) found in the nerve and muscle cells of
invertebrates.[5][6][7] These channels, which are absent in vertebrates, provide the basis for
the selective toxicity of Avermectins.[1][8]

Upon binding to an allosteric site on the GIuCl, Avermectin induces a prolonged and
essentially irreversible opening of the channel.[5][6] This leads to an influx of chloride ions into
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the cell, causing hyperpolarization of the cell membrane and subsequent flaccid paralysis of
the pharyngeal pump and somatic muscles of nematodes, and the neuromuscular systems of
arthropods.[8][9] This ultimately results in starvation and death of the parasite.[9]

While GIuCls are the primary target, at higher concentrations, Avermectins can also interact

with other ligand-gated ion channels, including those gated by gamma-aminobutyric acid
(GABA).[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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